ethyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate

Specification

• CAS No.: 865614-10-4
• Molecular Formula: C23H20FNO5S
• Molecular Weight: 441.47
• IUPAC Name: ethyl 5-[(4-fluoro-2-methylphenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
• Standard InChI: InChI=1S/C23H20FNO5S/c1-4-29-23(26)21-14(3)30-22-17-8-6-5-7-16(17)19(12-18(21)22)25-31(27,28)20-10-9-15(24)11-13(20)2/h5-12,25H,4H2,1-3H3
• Standard InChI Key: YEEOEHSCEKDQPE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)NS(=O)(=O)C4=C(C=C(C=C4)F)C)C

Introduction

Ethyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate is a complex organic compound that belongs to the class of sulfonamides. It is characterized by its unique structure, which includes a naphthofuran core, a sulfonamide group, and an ethyl ester moiety. This compound is of interest in various fields, including pharmaceuticals and materials science, due to its potential biological activities and chemical properties.

Molecular Formula and Weight

• Molecular Formula: C$_{23}$H$_{20}$FNO$_{5}$S

• Molecular Weight: Approximately 441.45 g/mol

Synonyms and Identifiers

• Synonyms: Ethyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate

• CAS Number: Not explicitly listed in the provided sources, but related compounds are available through chemical suppliers like EvitaChem.

Chemical Synthesis and Reactions

The synthesis of ethyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate typically involves multiple steps, including the formation of the naphthofuran core, introduction of the sulfonamide group, and esterification to form the ethyl ester. The specific conditions and reagents used can vary depending on the desired yield and purity.

Synthesis Overview

Step	Description
1.	Formation of naphthofuran core
2.	Introduction of sulfonamide group
3.	Esterification to form ethyl ester